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Compound of Interest

Compound Name: N-Boc-DL-2-amino-1-pentanol

Cat. No.: B069037 Get Quote

Essential Safety and Handling Guide for N-Boc-
DL-2-amino-1-pentanol
Disclaimer: A specific Safety Data Sheet (SDS) for N-Boc-DL-2-amino-1-pentanol (CAS

179684-02-7) is not publicly available. The following guidance is based on the chemical

structure, which includes a combustible aliphatic backbone, a primary alcohol, and an N-Boc

protected amine, as well as safety data for structurally similar compounds. Researchers should

handle this chemical with caution and adhere to rigorous laboratory safety standards. The

information provided here is for guidance and does not replace a formal risk assessment.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling N-Boc-DL-2-amino-1-pentanol.

Personal Protective Equipment (PPE)
Given the presence of functional groups that can cause irritation or be harmful, a

comprehensive PPE strategy is crucial. The following table summarizes the recommended

PPE for handling N-Boc-DL-2-amino-1-pentanol.
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Protection Type Recommended Equipment Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

To protect against potential

splashes that could cause

serious eye irritation or

damage.

Skin Protection

Nitrile rubber gloves (or other

chemically resistant gloves), a

lab coat, and closed-toe

shoes.

To prevent skin contact, which

may cause irritation or

dermatitis with prolonged

exposure.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with an organic vapor cartridge

is recommended.

To minimize inhalation of any

vapors or aerosols, which may

cause respiratory tract

irritation.

Operational Plan: Safe Handling and Storage
Adherence to a strict operational plan is vital to ensure the safety of laboratory personnel and

the integrity of the experiment.

Engineering Controls:

Always handle N-Boc-DL-2-amino-1-pentanol in a well-ventilated laboratory.

For procedures that may generate aerosols or involve heating, use a certified chemical fume

hood.

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[1]

Handling Procedures:

Before use, inspect the container for any damage or leaks.
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Avoid direct contact with skin, eyes, and clothing.[2]

Do not breathe vapors or mists.

Use spark-proof tools and explosion-proof equipment if there is a risk of ignition.

Ground and bond containers when transferring material to prevent static discharge.

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.[2]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

Keep away from heat, sparks, open flames, and other sources of ignition.[2]

Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan
Proper disposal of N-Boc-DL-2-amino-1-pentanol and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Chemical Disposal:

Dispose of waste N-Boc-DL-2-amino-1-pentanol as hazardous chemical waste.

Do not pour down the drain or dispose of with regular trash.

Collect waste in a designated, properly labeled, and sealed container.

Follow all local, state, and federal regulations for hazardous waste disposal. Consult with

your institution's environmental health and safety (EHS) department for specific guidance.

Contaminated Materials Disposal:

Any materials, such as gloves, paper towels, or weighing boats, that come into direct contact

with N-Boc-DL-2-amino-1-pentanol should be considered contaminated.
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Place all contaminated disposable materials in a sealed bag or container and dispose of as

hazardous waste.

Decontaminate reusable glassware and equipment thoroughly before reuse.

Quantitative Data
No specific occupational exposure limits have been established for N-Boc-DL-2-amino-1-
pentanol. The following table provides data for a structurally related compound, 1-Pentanol, for

reference.

Parameter Value Reference Compound

Flash Point 33 °C (91.4 °F) 1-Pentanol

Autoignition Temperature 300 °C (572 °F) 1-Pentanol

Lower Explosion Limit 1.2% 1-Pentanol

Upper Explosion Limit 10.0% 1-Pentanol

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of N-Boc-DL-2-
amino-1-pentanol, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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